Cas no 188945-44-0 (Ethyl-di-(2-isopropylphenyl)phosphonoacetate)

• Product Name: Ethyl-di-(2-isopropylphenyl)phosphonoacetate
• CAS No: 188945-44-0
• MF: C₂₂H₂₉O₅P
• MW: 404.43642783165
• MDL: MFCD28411600
• CID: 4709463
• Update Time: 2023-08-16

Ethyl-di-(2-isopropylphenyl)phosphonoacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl-di-(2-isopropylphenyl)phosphonoacetate

• MDL： MFCD28411600
• Inchi： 1S/C22H29O5P/c1-6-25-22(23)15-28(24,26-20-13-9-7-11-18(20)16(2)3)27-21-14-10-8-12-19(21)17(4)5/h7-14,16-17H,6,15H2,1-5H3
• InChI Key： ZBJOYTOFBGFNDO-UHFFFAOYSA-N
• SMILES： P(CC(=O)OCC)(=O)(OC1C=CC=CC=1C(C)C)OC1C=CC=CC=1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 499
• Topological Polar Surface Area: 61.8